Cas no 1179403-12-3 (N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride)

• Product Name: N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride
• CAS No: 1179403-12-3
• MF: C₂₁H₂₄ClFN₆O
• MW: 430.906266212463
• CID: 5473070
• PubChem ID: 18584660
• Update Time: 2025-08-04

N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• F2798-0091
• 1179403-12-3
• AKOS016396515
• 4-N-(4-ethoxyphenyl)-2-N-(3-fluorophenyl)-6-pyrrolidin-1-yl-1,3,5-triazine-2,4-diamine;hydrochloride
• N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

• Inchi： 1S/C21H23FN6O.ClH/c1-2-29-18-10-8-16(9-11-18)23-19-25-20(24-17-7-5-6-15(22)14-17)27-21(26-19)28-12-3-4-13-28;/h5-11,14H,2-4,12-13H2,1H3,(H2,23,24,25,26,27);1H
• InChI Key： DWXAYWMSEOHKGY-UHFFFAOYSA-N
• SMILES： Cl.FC1=CC=CC(=C1)NC1N=C(NC2C=CC(=CC=2)OCC)N=C(N=1)N1CCCC1

Computed Properties

• Exact Mass: 430.1684153g/mol
• Monoisotopic Mass: 430.1684153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 486
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride

Comprehensive Analysis of N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS 1179403-12-3)

The compound N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride (CAS 1179403-12-3) is a highly specialized triazine derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an ethoxyphenyl and fluorophenyl moiety, along with a pyrrolidine ring, makes it a subject of interest for drug discovery and molecular targeting. Researchers are increasingly exploring its applications in kinase inhibition and signal transduction modulation, aligning with current trends in precision medicine.

In recent years, the demand for small-molecule inhibitors has surged, driven by advancements in cancer therapy and neurodegenerative disease research. This compound’s triazine core and diamine functionality contribute to its ability to interact with biological targets selectively. Studies suggest its potential role in addressing drug resistance, a critical challenge in modern pharmacology. Its hydrochloride salt form enhances solubility, a key factor for bioavailability—a topic frequently searched by professionals in pharmacokinetics and formulation science.

The synthesis of N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and cyclization. These methods are widely discussed in academic forums, reflecting the growing interest in green chemistry and sustainable synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity, a common query among quality control specialists.

From a commercial perspective, this compound is cataloged under CAS 1179403-12-3 by suppliers focusing on high-purity chemicals for research. Its structure-activity relationship (SAR) is often compared to other triazine-based compounds, a popular subject in medicinal chemistry webinars. Notably, its fluorophenyl group is associated with enhanced binding affinity, a feature highlighted in computational drug design studies.

Ongoing research explores the compound’s potential in immunotherapy and metabolic disorders, areas dominating scientific literature. Its pyrrolidin-1-yl substituent may influence cell permeability, a hot topic in ADME studies. As the pharmaceutical industry shifts toward personalized medicine, understanding such molecules’ mechanistic pathways becomes crucial—addressing frequent searches like "how do triazine derivatives work?" or "best kinase inhibitors 2024."

In conclusion, N2-(4-ethoxyphenyl)-N4-(3-fluorophenyl)-6-(pyrrolidin-1-yl)-1,3,5-triazine-2,4-diamine hydrochloride represents a promising candidate for targeted therapies. Its chemical properties and biological relevance align with contemporary research priorities, making it a valuable subject for both academic and industrial investigations. Future studies may further elucidate its role in disease modulation, answering prevalent questions about next-generation therapeutics.